N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H13N3O4S/c1-7-4-11(21-17-7)13(18)16-14-15-8-5-9(19-2)10(20-3)6-12(8)22-14/h4-6H,1-3H3,(H,15,16,18)
• InChI Key: VMJBPHRWPUADKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC3=CC(=C(C=C3S2)OC)OC
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol

Description

The compound “N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide” contains several functional groups and heterocyclic rings, including a benzothiazole ring, an oxazole ring, and a carboxamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and oxazole rings, both of which are aromatic heterocycles. The dimethoxy groups on the benzothiazole ring and the methyl group on the oxazole ring would be electron-donating, potentially affecting the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and aromatic rings. For example, the presence of the carboxamide group could allow for hydrogen bonding, potentially affecting the compound’s solubility in different solvents.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide, also known as N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide:

Antimicrobial Applications

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide: has shown significant potential as an antimicrobial agent. The compound’s structure, which includes a thiazole moiety, is known for its ability to inhibit the growth of various bacteria and fungi. .

Anticancer Research

The compound has been investigated for its anticancer properties. Thiazole derivatives, in general, have been found to exhibit cytotoxic effects against cancer cells. .

Anti-inflammatory Properties

Studies have shown that this compound possesses anti-inflammatory properties. The presence of the isoxazole ring contributes to its ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. .

Antioxidant Activity

The compound has demonstrated significant antioxidant activity. The methoxy groups in its structure are known to scavenge free radicals, thereby protecting cells from oxidative stress. .

Neuroprotective Effects

Research has explored the neuroprotective effects of N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide . The compound has shown potential in protecting neurons from damage caused by oxidative stress and inflammation. .

Antidiabetic Applications

The compound has been studied for its antidiabetic properties. It has been found to improve insulin sensitivity and reduce blood glucose levels in diabetic models. .

Antiviral Research

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide: has also been investigated for its antiviral properties. .

Photodynamic Therapy

The compound’s unique structure makes it suitable for use in photodynamic therapy (PDT). .

IntechOpen

Mechanism of Action

Target of Action

The primary target of this compound is the Cyclooxygenase (COX) enzymes , specifically COX-1 and COX-2 . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .

Mode of Action

The compound interacts with its targets (COX-1 and COX-2 enzymes) by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation . The compound’s methoxy group at the sixth position in the benzothiazole ring, appended with piperidine and morpholine moieties, contributes to its high inhibitory activity .

Biochemical Pathways

The compound affects the arachidonic acid pathway , which is involved in the inflammatory response . By inhibiting the COX enzymes, the compound disrupts this pathway, leading to a decrease in the production of prostaglandins . This results in downstream effects such as reduced inflammation .

Result of Action

The molecular and cellular effects of the compound’s action include a reduction in the production of prostaglandins due to the inhibition of COX enzymes . This leads to a decrease in inflammation, as prostaglandins are key mediators of the inflammatory response .

Future Directions

The potential applications of this compound would depend on its specific properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science.